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An in vitro-in vivo correlation (IVIVC) is a mathematical model that describes the relationship between an

in vitro property of a drug dosage form (usually its dissolution rate or release profile) and an in vivo response

(such as the amount of drug absorbed or the concentration in plasma) [1] [2].

The primary purpose of developing an IVIVC is to use a reliable in vitro test as a surrogate for in vivo

bioequivalence studies. This can be highly valuable for:

Reducing development costs and time.
Setting meaningful dissolution specifications.
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Methodological Framework from Related Studies

While specific data for Triafur is unavailable, the following table summarizes the general experimental

approach for establishing an IVIVC, illustrated by examples for other drugs found in the search results.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s574927?utm_src=pdf-body
https://www.smolecule.com/products/s574927?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/712603/
https://www.researchwithrutgers.com/en/publications/in-vivoin-vitro-correlations-for-trisulfapyrimidine-suspensions/
https://www.smolecule.com/products/s574927?utm_src=pdf-body-img
https://www.smolecule.com/products/s574927?utm_src=pdf-body
https://www.smolecule.com/products/s574927?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Component General Methodology
Example from
Nitrofurantoin [1]

Example from
Trisulfapyrimidine [2]

In Vitro
Testing

Dissolution testing

under controlled
conditions (pH,

agitation).

Multiple formulations with a

broad range of dissolution
rates were created.

A UV method was developed

to measure total sulfa drug
concentration in dissolution

samples.

In Vivo
Testing

Pharmacokinetic study

in humans to measure
drug absorption.

A randomized complete

block crossover study to
determine bioequivalency.

In vivo parameters were

measured after
administration of

suspensions to humans.

Correlation
Model

Mathematical

relationship linking in
vitro dissolution to in

vivo absorption.

A correlation was developed

relating cumulative
percent dissolved to

cumulative percent
excreted in urine.

The in vitro measurement

was found to correlate well
with several in vivo

parameters.

The following diagram outlines the core workflow for establishing a Level A IVIVC, which is the most

informative type and represents a point-to-point relationship between in vitro dissolution and in vivo

absorption.
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Develop Multiple Formulations

In Vitro Dissolution Testing

In Vivo Pharmacokinetic Study

Deconvolute In Vivo Data
to Determine Absorption Profile

Establish Mathematical Correlation
(e.g., Cumulative % Dissolved vs. Cumulative % Absorbed)

Validate and Apply the IVIVC Model

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [In Vitro-In Vivo Correlation (IVIVC) Explained]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b574927#triafur-in-vitro-to-in-vivo-

correlation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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